Cas no 6304-18-3 (3-(1-methylethyl)-Pyridine)

• Product Name: 3-(1-methylethyl)-Pyridine
• CAS No: 6304-18-3
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 863823
• Update Time: 2026-04-29

3-(1-methylethyl)-Pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylethyl)-Pyridine
• 3-propan-2-ylpyridine
• 1-hydroxy-3-isopropylbenzene
• 3-(1-methylethyl)benzenesulfonyl chloride
• 3-(1-methylethyl)-benzenesulfonyl chloride
• 3-(1-Methylethyl)phenol
• 3-(2-propyl)phenol
• 3-(2'-propyl)pyridine
• 3-(PROPAN-2-YL)BENZENE-1-SULFONYL CHLORIDE
• 3-i.propylpyridine
• 3-isopropyl pyridine
• 3-isopropylbenzene
• 3-isopropylbenzene-1-sulfonyl chloride
• 3-isopropyl-phenol
• 3-Isopropyl-pyridin
• AGN-PC-001UMY
• CTK5D4529
• m-isopropylphenol
• PubChem10550
• STL220977

Computed Properties

• Exact Mass: 121.08923

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(1-methylethyl)-Pyridine

Introduction to 3-(1-methylethyl)-Pyridine (CAS No: 6304-18-3)

3-(1-methylethyl)-Pyridine, also known by its Chemical Abstracts Service (CAS) number 6304-18-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic organic compound belongs to the pyridine family, characterized by a six-membered aromatic ring containing one nitrogen atom. The presence of an isopropyl group at the 3-position of the pyridine ring imparts unique chemical properties that make it valuable in various industrial and scientific applications.

The molecular structure of 3-(1-methylethyl)-Pyridine consists of a pyridine core substituted with an isopropyl group, which enhances its reactivity and versatility. This compound is classified as an alkylpyridine derivative, and its chemical formula is C₈H₁₁N. The isopropyl group contributes to the compound's ability to participate in various chemical reactions, including nucleophilic substitution and coordination with transition metals, making it a useful intermediate in synthetic chemistry.

3-(1-methylethyl)-Pyridine has garnered attention in recent years due to its role as a key intermediate in the synthesis of pharmaceuticals and agrochemicals. Its unique structural features allow it to serve as a building block for more complex molecules, facilitating the development of novel drugs and crop protection agents. The compound's stability under various reaction conditions and its compatibility with a wide range of reagents make it a preferred choice for synthetic chemists.

In pharmaceutical research, 3-(1-methylethyl)-Pyridine has been utilized in the synthesis of active pharmaceutical ingredients (APIs) that target various therapeutic areas. For instance, derivatives of this compound have been explored for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The nitrogen atom in the pyridine ring can form hydrogen bonds and coordinate with metal ions, which is beneficial for designing drugs that interact with biological targets.

Recent studies have highlighted the importance of 3-(1-methylethyl)-Pyridine in medicinal chemistry. Researchers have demonstrated its utility in developing small-molecule inhibitors that modulate enzyme activity and protein-protein interactions. These inhibitors have shown promise in preclinical trials for conditions such as cancer, inflammation, and metabolic disorders. The ability of 3-(1-methylethyl)-Pyridine to act as a scaffold for drug design underscores its significance in modern pharmaceutical development.

The agrochemical industry also benefits from the use of 3-(1-methylethyl)-Pyridine as a precursor in the synthesis of herbicides, fungicides, and insecticides. Its structural flexibility allows chemists to modify its properties to create compounds that are effective against pests while minimizing environmental impact. Innovations in green chemistry have led to the development of more sustainable synthetic routes for 3-(1-methylethyl)-Pyridine, aligning with global efforts to reduce chemical waste and energy consumption.

From a chemical synthesis perspective, 3-(1-methylethyl)-Pyridine can be produced through various methods, including alkylation of pyridine derivatives and reduction of nitrile compounds. Advances in catalytic processes have improved the efficiency and selectivity of these reactions, enabling large-scale production with minimal byproducts. These advancements are crucial for meeting the growing demand for high-purity 3-(1-methylethyl)-Pyridine in industrial applications.

The safety profile of 3-(1-methylethyl)-Pyridine is another important consideration. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be used when working with this compound. Storage should be done in a cool, dry place away from incompatible substances to prevent degradation or unwanted reactions.

Environmental impact assessments have been conducted to evaluate the biodegradability and toxicity of 3-(1-methylethyl)-Pyridine. These studies indicate that it has moderate persistence in aquatic environments but does not pose significant risks under typical usage scenarios. Responsible disposal methods must be employed to minimize environmental release and ensure compliance with regulatory standards.

The future prospects for 3-(1-methylethyl)-Pyridine are promising, with ongoing research exploring new applications and synthetic methodologies. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to more efficient production techniques and novel drug candidates derived from this versatile compound.